Cas no 869979-41-9 (1-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 4,4-diMethyl-, 1,1-diMethylethyl ester)

• Product Name: 1-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 4,4-diMethyl-, 1,1-diMethylethyl ester
• CAS No: 869979-41-9
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 831743
• PubChem ID: 66661997
• Update Time: 2025-04-19

1-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 4,4-diMethyl-, 1,1-diMethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 4,4-diMethyl-, 1,1-diMethylethyl ester
• 2-Methyl-2-propanyl 4,4-dimethyl-1-oxa-7-azaspiro[4.4]nonane-7-ca rboxylate
• 4,4-dimethyl-1-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid 1,1-dimethylethyl ester
• SCHEMBL349689
• tert-butyl 4,4-dimethyl-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate
• FOGQGLIXQHFSDD-UHFFFAOYSA-N
• 869979-41-9

• Inchi： 1S/C14H25NO3/c1-12(2,3)18-11(16)15-8-6-14(10-15)13(4,5)7-9-17-14/h6-10H2,1-5H3
• InChI Key： FOGQGLIXQHFSDD-UHFFFAOYSA-N
• SMILES： O1CCC(C)(C)C21CN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.8Ų